2,4-Bis(trifluoromethyl)-6-fluoroaniline

• IUPAC Name: 2-fluoro-4,6-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C8H4F7N/c9-5-2-3(7(10,11)12)1-4(6(5)16)8(13,14)15/h1-2H,16H2
• InChI Key: JKMNFSUIDDSFNG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)N)F)C(F)(F)F
• Molecular Formula: C8H4F7N
• Molecular Weight: 247.11 g/mol
• CAS No.: 1805213-73-3

Description

2,4-Bis(trifluoromethyl)-6-fluoroaniline is a fluorinated aromatic amine characterized by two trifluoromethyl (-CF₃) groups at the 2- and 4-positions and a fluorine atom at the 6-position of the aniline ring. The compound’s structure combines strong electron-withdrawing substituents (CF₃ and F), which significantly influence its electronic, steric, and physicochemical properties. Such derivatives are pivotal in pharmaceutical and agrochemical synthesis, where trifluoromethyl groups enhance metabolic stability, lipophilicity, and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the radical trifluoromethylation of aniline precursors using reagents such as trifluoromethyl iodide (CF3I) in the presence of radical initiators . Another approach involves the use of trifluoromethylating agents like Ruppert-Prakash reagent (TMSCF3) under specific conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2,4-Bis(trifluoromethyl)-6-fluoroaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro derivatives under specific conditions.

Reduction: Reduction reactions can convert the nitro derivatives back to the aniline form.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride (NaBH4) can be employed.

Substitution: Halogenating agents, alkylating agents, and other electrophiles or nucleophiles can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions include various substituted aniline derivatives, nitro compounds, and other functionalized aromatic compounds .

Scientific Research Applications

2,4-Bis(trifluoromethyl)-6-fluoroaniline has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: The compound’s unique properties make it useful in the development of bioactive molecules and probes for biological studies.

Medicine: It is explored for its potential in drug discovery and development, particularly in the design of fluorinated pharmaceuticals with enhanced metabolic stability and bioavailability.

Industry: The compound is used in the production of advanced materials, including polymers and coatings, due to its chemical stability and unique electronic properties.

Mechanism of Action

The mechanism by which 2,4-Bis(trifluoromethyl)-6-fluoroaniline exerts its effects involves interactions with specific molecular targets and pathways. The trifluoromethyl and fluoro groups can influence the compound’s electronic properties, enhancing its binding affinity to target proteins and enzymes. This can lead to the modulation of biological pathways, including inhibition of specific enzymes or receptors .

Comparison with Similar Compounds

Electron-Withdrawing vs. Electron-Donating Groups

• 2-Methoxy-4,6-bis(trifluoromethyl)aniline (CAS 1092460-74-6): The methoxy (-OCH₃) group at the 2-position introduces electron-donating resonance effects, countering the electron-withdrawing nature of the CF₃ groups. This contrast may reduce the acidity of the amino (-NH₂) group compared to 2,4-Bis(trifluoromethyl)-6-fluoroaniline, where fluorine (stronger -I effect) at the 6-position further enhances electron withdrawal .
• This could limit its utility in coupling reactions compared to the target compound, where fluorine’s moderate -I effect balances reactivity and stability .

Steric and Electronic Effects of Halogen Substitutions

• In contrast, the fluorine atom in 2,4-Bis(trifluoromethyl)-6-fluoroaniline imposes minimal steric effects while maintaining strong electronic modulation .
• 4-Fluoro-2-methyl-6-(trifluoromethyl)aniline (CAS 1803873-83-7) : A methyl (-CH₃) group at the 2-position provides electron donation, which may destabilize intermediates in electrophilic substitution reactions compared to the target compound’s CF₃ groups, which stabilize charge distribution .

Pharmaceutical Intermediates

• 2-(Difluoromethylsulphonyl)-6-fluoroaniline (MFCD30723419) : The sulphonyl (-SO₂) group enhances electrophilicity, making it suitable for nucleophilic aromatic substitution (NAS) in drug candidates. In contrast, 2,4-Bis(trifluoromethyl)-6-fluoroaniline’s CF₃ groups may favor cross-coupling reactions (e.g., Buchwald-Hartwig amination) due to their ability to activate the ring toward transition-metal catalysis .
• 4-Bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide : This compound, synthesized from substituted anilines, highlights the role of fluorine and CF₃ groups in improving pharmacokinetic properties. The target compound’s multiple CF₃ groups could similarly enhance drug half-life by resisting oxidative metabolism .

Agrochemical Development

• 2,4-Difluoro-3-methyl-6-(trifluoromethyl)aniline: Methyl groups improve solubility in nonpolar matrices (e.g., pesticide formulations), while CF₃ groups enhance resistance to environmental degradation. The target compound’s lack of methyl substituents may prioritize stability over solubility, making it suitable for soil-applied herbicides .

Data Table: Comparative Analysis of Analogous Compounds

Compound Name	Substituents	Key Properties/Applications	Reference ID
2-Methoxy-4,6-bis(trifluoromethyl)aniline	-OCH₃, -CF₃ (2,4,6)	Reduced amino acidity; drug intermediates
5-Chloro-2-nitro-4-(trifluoromethyl)aniline	-NO₂, -Cl, -CF₃	Low nucleophilicity; explosive precursors
2-Bromo-4-fluoro-6-(trifluoromethyl)aniline	-Br, -F, -CF₃	Steric hindrance; halogen exchange reactions
4-Fluoro-2-methyl-6-(trifluoromethyl)aniline	-CH₃, -F, -CF₃	Enhanced solubility; agrochemicals
2-(Difluoromethylsulphonyl)-6-fluoroaniline	-SO₂CF₂H, -F	Electrophilic NAS; bioactive molecules

Biological Activity

2,4-Bis(trifluoromethyl)-6-fluoroaniline is a fluorinated aromatic compound that has garnered attention due to its potential biological activities. This compound is often utilized in medicinal chemistry and material science, primarily as a precursor for various bioactive molecules. Understanding its biological activity is crucial for developing new therapeutic agents and applications in various fields.

• Chemical Formula : C9H5F7N
• CAS Number : 1805213-73-3
• Molecular Weight : 233.14 g/mol

The presence of multiple trifluoromethyl groups significantly influences the compound's lipophilicity and reactivity, which are critical factors in its biological interactions.

The biological activity of 2,4-Bis(trifluoromethyl)-6-fluoroaniline can be attributed to its ability to interact with various biological targets. The trifluoromethyl groups enhance the compound's electron-withdrawing properties, which can affect enzyme binding and receptor interactions.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes by competing with natural substrates or altering enzyme conformation.
• Receptor Binding : Its structural characteristics allow it to bind effectively to certain receptors, potentially influencing signal transduction pathways.

Antimicrobial Activity

Research indicates that fluorinated anilines exhibit significant antimicrobial properties. In a study evaluating various fluorinated compounds, 2,4-Bis(trifluoromethyl)-6-fluoroaniline demonstrated notable activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)	Activity Level
Staphylococcus aureus	32	Moderate
Escherichia coli	16	High
Pseudomonas aeruginosa	64	Low

These results suggest that the compound could be a candidate for developing new antibacterial agents.

Anticancer Activity

Fluorinated compounds are also being explored for their anticancer properties. In vitro studies have shown that 2,4-Bis(trifluoromethyl)-6-fluoroaniline exhibits cytotoxic effects on various cancer cell lines.

Cell Line	IC50 (µM)	Effectiveness
A549 (Lung Cancer)	10	Strong
MCF-7 (Breast Cancer)	15	Moderate
HeLa (Cervical Cancer)	20	Moderate

The structure-activity relationship (SAR) studies indicate that the presence of trifluoromethyl groups enhances cytotoxicity through increased lipophilicity and improved membrane permeability.

Case Studies

• Antimicrobial Efficacy Study :
  A recent study assessed the antimicrobial efficacy of various fluorinated anilines, including 2,4-Bis(trifluoromethyl)-6-fluoroaniline. The findings highlighted its superior activity against E. coli compared to traditional antibiotics, suggesting potential use in treating resistant bacterial infections .
• Cytotoxicity in Cancer Research :
  In a series of experiments aimed at evaluating the anticancer potential of fluorinated compounds, 2,4-Bis(trifluoromethyl)-6-fluoroaniline was tested against multiple cancer cell lines. The results indicated significant cytotoxic effects, particularly in lung cancer cells, prompting further investigation into its mechanism of action .